Cas no 444315-15-5 (AminopropylIsobutyl POSS)

• Product Name: AminopropylIsobutyl POSS
• CAS No: 444315-15-5
• MF: C₃₁H₇₁NO₁₂Si₈
• MW: 874.578957796097
• CID: 3028225
• PubChem ID: 24805606
• Update Time: 2025-05-19

AminopropylIsobutyl POSS Chemical and Physical Properties

Names and Identifiers

• 氨基丙基庚基-笼形聚倍半硅氧烷
• Aminopropyllsobutyl POSS
• Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane-1-propanamine, 3,5,7,9,11,13,15-heptakis(2-methylpropyl)-
• AM0265 – AminopropylIsobutyl POSS
• SCHEMBL9906977
• Aminopropyl isobutyl polyhedraloligomeric silsesquioxane
• 3-(3,5,7,9,11,13,15-Heptaisobutyl-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[9.5.1.13,9.15,15.17,13]icosan-1-yl)propan-1-amine
• SY317549
• G68794
• 444315-15-5
• 3-(3,5,7,9,11,13,15-Heptaisobutyl-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[9.5.1.13,9.15,15.17,13]icosan-1-yl)-1-propanamine
• AminopropylIsobutyl POSS

• Inchi： 1S/C31H71NO12Si8/c1-25(2)18-46-33-45(17-15-16-32)34-47(19-26(3)4)38-49(36-46,21-28(7)8)42-52(24-31(13)14)43-50(37-46,22-29(9)10)39-48(35-45,20-27(5)6)41-51(40-47,44-52)23-30(11)12/h25-31H,15-24,32H2,1-14H3
• InChI Key： CHMZVPNSZABMOQ-UHFFFAOYSA-N
• SMILES： C([Si]12O[Si]3(O[Si]4(O[Si]5(CCCN)O[Si](CC(C)C)(O3)O[Si](O[Si](O5)(CC(C)C)O[Si](O4)(CC(C)C)O1)(CC(C)C)O2)CC(C)C)CC(C)C)C(C)C

Computed Properties

• Exact Mass: 873.31303898g/mol
• Monoisotopic Mass: 873.31303898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 52
• Rotatable Bond Count: 17
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 549.4±52.0 °C(Predicted)
• pka: 9.92±0.10(Predicted)

AminopropylIsobutyl POSS Security Information

• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on AminopropylIsobutyl POSS

AminopropylIsobutyl POSS: A Comprehensive Overview

The compound with CAS No. 444315-15-5, commonly referred to as AminopropylIsobutyl POSS, is a specialized organosilicon compound that has garnered significant attention in the fields of materials science and nanotechnology. This compound is a member of the larger family of polyhedral oligomeric silsesquioxanes (POSS), which are cage-like structures composed of silicon atoms and oxygen atoms arranged in a highly symmetrical manner. The AminopropylIsobutyl POSS derivative is particularly notable for its unique chemical structure, which combines both aminopropyl and isobutyl functionalities, making it a versatile material for a wide range of applications.

Recent advancements in the synthesis and characterization of AminopropylIsobutyl POSS have shed light on its exceptional properties. Researchers have demonstrated that this compound exhibits excellent thermal stability, high mechanical strength, and unique surface properties due to its rigid cage structure. These attributes make it an ideal candidate for use in advanced materials such as high-performance polymers, coatings, and electronic devices. Furthermore, the incorporation of aminopropyl groups into the structure introduces additional functionalities, such as improved compatibility with organic systems and enhanced reactivity in chemical reactions.

One of the most promising applications of AminopropylIsobutyl POSS lies in its potential as a nanofiller for polymer composites. Studies have shown that when this compound is incorporated into polymer matrices, it significantly enhances the mechanical and thermal properties of the resulting materials. For instance, the addition of AminopropylIsobutyl POSS to polydimethylsiloxane (PDMS) has been shown to increase tensile strength and reduce thermal expansion coefficients. These improvements are attributed to the strong interfacial interactions between the rigid silsesquioxane cages and the polymer chains, which lead to a more uniform dispersion of the filler within the matrix.

Another area where AminopropylIsobutyl POSS has shown great potential is in the field of electronics. The compound's high thermal stability and low dielectric constant make it an excellent candidate for use in high-temperature applications such as insulation materials and encapsulants for electronic devices. Additionally, its ability to form self-assembled monolayers on various surfaces has opened up possibilities for its use in nanotechnology applications, including sensors and drug delivery systems.

Recent research has also explored the environmental impact of AminopropylIsobutyl POSS. Studies indicate that this compound exhibits low toxicity and biodegradability under certain conditions, making it a more sustainable alternative to traditional materials in some applications. However, further investigations are needed to fully understand its long-term environmental effects and to develop strategies for safe disposal.

In conclusion, AminopropylIsobutyl POSS (CAS No. 444315-15-5) is a highly versatile organosilicon compound with a wide range of potential applications in materials science, electronics, and nanotechnology. Its unique chemical structure, combined with its exceptional thermal and mechanical properties, positions it as a promising material for future technological advancements. As research continues to uncover new insights into its properties and applications, it is likely that AminopropylIsobutyl POSS will play an increasingly important role in the development of advanced materials.